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Compound of Interest

Compound Name: (~2~H_20_)Dodecanedioic acid

Cat. No.: B1357188

Ensuring the safe and compliant disposal of chemical waste is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, step-by-step
procedures for the proper disposal of dodecanedioic acid, tailored for researchers, scientists,
and drug development professionals.

Immediate Safety and Handling Precautions

Dodecanedioic acid is a white, crystalline powder that, while readily biodegradable and
possessing low environmental hazard potential, requires careful handling to mitigate risks.[1][2]
The primary hazard associated with dodecanedioic acid is serious eye irritation.[1][2][3][4] It
may also cause skin and respiratory irritation.[1][5] When handling this chemical, always
adhere to the following personal protective equipment (PPE) guidelines:

Eye Protection: Wear tightly fitting safety goggles.[6]

Hand Protection: Use chemical-impermeable gloves.[6]

Respiratory Protection: In situations where dust formation is likely, use a full-face respirator.

[6]7]

Body Protection: Wear appropriate protective clothing to prevent skin contact.[6]
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Step-by-Step Disposal Protocol for Dodecanedioic
Acid

The guiding principle for the disposal of dodecanedioic acid is to adhere to all local, state, and
federal regulations.[5][8]

1. Waste Collection and Storage:

» Place waste dodecanedioic acid in a suitable, clearly labeled, and closed container for
disposal.[1][8]

» Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1][7]

2. Accidental Spill Cleanup:

 In the event of a minor spill, immediately clean it up to prevent the generation of dust.[5]

e Avoid breathing any dust and prevent contact with skin and eyes.[5]

o Carefully sweep the solid material and place it into a designated, sealed container for waste
disposal.[7][8]

 After the solid has been removed, thoroughly clean the contaminated surfaces with water.[1]

o Collect any contaminated wash water for treatment and disposal; do not allow it to enter
drains.[2][5]

3. Final Disposal:

o Consult your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to determine the appropriate disposal method.

e Recycling should be considered as a viable option where possible.[5]

 All disposal methods must be in strict accordance with local, state, and federal
environmental regulations.[5]

Quantitative Safety and Environmental Data

The following table summarizes key quantitative data for dodecanedioic acid, providing a quick
reference for safety and environmental impact assessment.
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Parameter Value Reference
Acute Oral Toxicity (LD50) > 5000 mg/kg [5]
Biodegradability 86% (Readily biodegradable) [1]
Melting Point 127 -129 °C [3]
Boiling Point 245 °C at 13 hPa [3]
Partition Coefficient (log Pow) 3.2at25°C [3]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
dodecanedioic acid.
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Caption: Workflow for the proper disposal of dodecanedioic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357188#2-h-20-dodecanedioic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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